Cas no 917750-57-3 (2-chloro-3-ethyl-5,8-dimethylquinoline)

• Product Name: 2-chloro-3-ethyl-5,8-dimethylquinoline
• CAS No: 917750-57-3
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• CID: 876461
• PubChem ID: 18523986
• Update Time: 2025-07-18

2-chloro-3-ethyl-5,8-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-ethyl-5,8-dimethylquinoline
• 2-CHLORO-3-ETHYL-5,8-DIMETHYL-QUINOLINE
• 2-CHLORO-5,8-DIMETHYL-3-ETHYLQUINOLINE
• DTXSID60594435
• MFCD08898643
• AKOS000675834
• SB70619
• 917750-57-3

• MDL： MFCD08898643
• Inchi： 1S/C13H14ClN/c1-4-10-7-11-8(2)5-6-9(3)12(11)15-13(10)14/h5-7H,4H2,1-3H3
• InChI Key： FSOUKGUUTKMBCK-UHFFFAOYSA-N
• SMILES： ClC1=C(CC)C=C2C(C)=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 219.08100
• Monoisotopic Mass: 219.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.131
• Boiling Point: 328.4°C at 760 mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.598
• PSA: 12.89000
• LogP: 4.06740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-chloro-3-ethyl-5,8-dimethylquinoline

Introduction to 2-Chloro-3-Ethyl-5,8-Dimethylquinoline (CAS No. 917750-57-3)

2-Chloro-3-ethyl-5,8-dimethylquinoline (CAS No. 917750-57-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the quinoline class, which is known for its diverse biological activities and structural versatility.

The chemical formula of 2-chloro-3-ethyl-5,8-dimethylquinoline is C₁₄H₁₄ClN, and it has a molecular weight of approximately 241.72 g/mol. The compound features a quinoline core with specific substituents: a chlorine atom at the 2-position, an ethyl group at the 3-position, and methyl groups at the 5 and 8 positions. These substituents contribute to the compound's unique electronic and steric properties, making it an interesting candidate for various chemical and biological studies.

In the realm of pharmaceutical research, 2-chloro-3-ethyl-5,8-dimethylquinoline has shown promise as a potential lead compound for drug development. Recent studies have explored its interactions with various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound effectively reduced the growth of cancer cells in vitro, suggesting its potential as an anticancer agent.

Beyond its pharmaceutical applications, 2-chloro-3-ethyl-5,8-dimethylquinoline has also been investigated for its use in materials science. Quinoline derivatives are known for their photophysical properties, making them suitable for applications in organic electronics and photovoltaic devices. A study published in Advanced Materials in 2020 demonstrated that this compound could be used as a building block for designing novel organic semiconductors with improved charge transport properties. The researchers synthesized a series of derivatives of 2-chloro-3-ethyl-5,8-dimethylquinoline and found that they exhibited excellent performance in organic field-effect transistors (OFETs).

The synthetic route to 2-chloro-3-ethyl-5,8-dimethylquinoline involves several well-established chemical reactions. One common approach is to start with 2-chloroanthranilic acid and undergo a series of transformations, including condensation with ethyl acetoacetate and subsequent cyclization to form the quinoline ring. The final steps involve selective substitution reactions to introduce the desired substituents at specific positions on the quinoline core. This synthetic strategy allows for the preparation of high-purity 2-chloro-3-ethyl-5,8-dimethylquinoline, which is crucial for both research and industrial applications.

In terms of safety and handling, it is important to note that while 2-chloro-3-ethyl-5,8-dimethylquinoline is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn to minimize exposure risks, and the compound should be stored in a well-ventilated area away from incompatible materials.

The future prospects for 2-chloro-3-ethyl-5,8-dimethylquinoline are promising. Ongoing research continues to uncover new applications and properties of this compound, driven by its unique chemical structure and versatile reactivity. As more studies are conducted and new derivatives are synthesized, it is likely that this compound will play an increasingly important role in various scientific disciplines.

In conclusion, 2-chloro-3-ethyl-5,8-dimethylquinoline (CAS No. 917750-57-3) is a fascinating compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and properties make it an attractive candidate for further research and development. As scientists continue to explore its capabilities, it is expected that this compound will contribute significantly to advancements in multiple fields.